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Compound of Interest

Compound Name: Etavopivat

Cat. No.: B3325937 Get Quote

FOR RESEARCH USE ONLY. Not for medical applications.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Etavopivat (also known as FT-4202). Adherence to

these protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment. Although a supplier Safety Data Sheet (SDS) has classified Etavopivat as not a

hazardous substance or mixture, it is prudent to follow standard laboratory safety procedures to

minimize any potential risk.[1]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against potential exposure to any

chemical substance. The following table summarizes the recommended PPE for handling

Etavopivat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3325937?utm_src=pdf-interest
https://www.benchchem.com/product/b3325937?utm_src=pdf-body
https://www.benchchem.com/product/b3325937?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-139573/Etavopivat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b3325937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Purpose

Gloves Nitrile gloves To prevent direct skin contact.

Gown
Disposable laboratory coat or

gown

To protect skin and personal

clothing from potential

contamination.

Eye Protection
Safety glasses with side

shields or goggles

To shield eyes from splashes

or aerosolized particles.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

Use a NIOSH-approved

respirator if there is a risk of

generating dust or aerosols, or

if working outside of a

ventilated enclosure.

Note: Always inspect PPE for any signs of damage before use. Disposable PPE should not be

reused.

Operational Plans: Handling and Storage
Proper operational procedures are critical to minimizing exposure and ensuring the integrity of

the compound.

2.1. Safe Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Handle Etavopivat in a well-ventilated area. The use of a chemical fume hood is

recommended, especially when working with the powdered form to prevent dust and aerosol

formation.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

2.2. Storage:

For long-term storage of stock solutions, it is recommended to store them at -80°C for up to

6 months.[2]
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For shorter-term storage, -20°C for up to 1 month is advised.[1][2]

When preparing stock solutions, use freshly opened, anhydrous DMSO, as the compound's

solubility can be negatively impacted by hygroscopic DMSO.[2]

Emergency Procedures
In the event of an exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the upper and lower eyelids. If contact lenses are present, remove them if it is

safe to do so. Seek prompt medical attention.[1]

Skin Contact: Thoroughly rinse the affected skin with plenty of water. Remove any

contaminated clothing and shoes. A physician should be consulted.[1]

Inhalation: Move the individual to an area with fresh air. If breathing is difficult, provide

respiratory support. Avoid mouth-to-mouth resuscitation.[1]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for

guidance.[1]

Spills: In case of a spill, secure the area and wear appropriate PPE. For powdered

Etavopivat, gently cover it with a damp absorbent material to avoid creating dust. For

solutions, absorb the spill with an inert material. Collect all contaminated materials in a

sealed, labeled container for proper disposal.

Disposal Plan
All waste materials contaminated with Etavopivat should be handled as chemical waste.

Contaminated Materials: This includes used gloves, gowns, absorbent pads, and any other

disposable materials that have come into contact with Etavopivat.

Waste Containers: Place all contaminated waste into a clearly labeled, sealed, and leak-

proof container.
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Disposal Route: Dispose of the chemical waste in accordance with all applicable local, state,

and federal regulations. Do not dispose of it in the regular trash or down the drain.

Experimental Workflow Visualization
The following diagram illustrates the standard sequence for donning and doffing Personal

Protective Equipment to ensure safety when handling chemical compounds like Etavopivat.

Donning PPE

Doffing PPE

Wash Hands Put on Gown Put on Eye Protection Put on Gloves

Remove Gloves Remove Gown Wash Hands Remove Eye Protection Wash Hands

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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